(2S,4S)-Monatin
(2S,4S)-Monatin
Brand Name:
Vulcanchem
CAS No.:
146142-94-1
VCID:
VC0176783
InChI:
InChI=1S/C14H16N2O5/c15-10(12(17)18)6-14(21,13(19)20)5-8-7-16-11-4-2-1-3-9(8)11/h1-4,7,10,16,21H,5-6,15H2,(H,17,18)(H,19,20)/t10-,14-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC(CC(C(=O)O)N)(C(=O)O)O
Molecular Formula:
C14H16N2O5
Molecular Weight:
292.29 g/mol
(2S,4S)-Monatin
CAS No.: 146142-94-1
Main Products
VCID: VC0176783
Molecular Formula: C14H16N2O5
Molecular Weight: 292.29 g/mol
| CAS No. | 146142-94-1 |
|---|---|
| Product Name | (2S,4S)-Monatin |
| Molecular Formula | C14H16N2O5 |
| Molecular Weight | 292.29 g/mol |
| IUPAC Name | (2S,4S)-4-amino-2-hydroxy-2-(1H-indol-3-ylmethyl)pentanedioic acid |
| Standard InChI | InChI=1S/C14H16N2O5/c15-10(12(17)18)6-14(21,13(19)20)5-8-7-16-11-4-2-1-3-9(8)11/h1-4,7,10,16,21H,5-6,15H2,(H,17,18)(H,19,20)/t10-,14-/m0/s1 |
| Standard InChIKey | RMLYXMMBIZLGAQ-HZMBPMFUSA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)C[C@](C[C@@H](C(=O)O)N)(C(=O)O)O |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC(CC(C(=O)O)N)(C(=O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC(CC(C(=O)O)N)(C(=O)O)O |
| Melting Point | 216-220°C |
| Physical Description | Solid |
| Synonyms | (2S,4S)-4-hydroxy-4-(indol-3-ylmethyl)glutamic acid 2-amino-4-carboxy-4-hydroxy-5-(3-indolyl)pentanoic acid 4-hydroxy-4-(indol-3-ylmethyl)glutamic acid monatin |
| PubChem Compound | 9860847 |
| Last Modified | Dec 23 2021 |
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